
Spectroscopic and Analytical Data for
Yuankanin

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Yuankanin

CAS No.: 77099-20-8

Cat. No.: S547638

Get Quote

The table below summarizes the key identifiers and available data for Yuankanin (Genkwanin-5-O-

primeveroside) from the search results.

Property Type Details

CAS Registry
Number

77099-20-8 [1] [2]

Molecular Formula C₂₇H₃₀O₁₄ [1] [2]

Molecular Weight 578.52 g/mol [1] [2]

IUPAC Name 2-(4-hydroxyphenyl)-7-methoxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-
one [1]

SMILES O(C1=C2C(OC(=CC2=O)C3=CC=C(O)C=C3)=CC(OC)=C1)
[C@@H]4OC@HC@@HC@HCO5)C@@HC@H[C@H]4O [1] [2]

InChI Key ZKIXACXWZQFVAB-MUCJXJSVSA-N [1]
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Property Type Details

Spectroscopic
Techniques
Reported

¹H NMR, ¹³C NMR, HRMS (High-Resolution Mass Spectrometry) [3]

Chromatographic
Methods

UPLC-UV (Ultra-Performance Liquid Chromatography with Ultraviolet

detection) [4]

Detailed Experimental Context and Protocols

The search results provide context on how Yuankanin has been isolated and analyzed in recent research.

Isolation and NMR Analysis: In a study on Struthiola argentea, yuankanin was isolated as a white

insoluble material at the interface of CH₂Cl₂ partitions during a bioassay-guided fractionation. The
researchers confirmed its identity through HRMS and ¹H NMR data, noting that the only previous ¹H

NMR data was from a 1973 report of the TMS derivative [3].
UPLC-UV Quantification Method: A 2025 chemotaxonomic study detailed a validated method for

simultaneously quantifying yuankanin and five other flavonoids [4]. The key parameters are
summarized below.

Parameter Specification

Instrumentation UPLC-UV (Ultra-Performance Liquid Chromatography) [4]

Column Not specified for this study [4]

Mobile Phase Gradient elution with Acetonitrile and Distilled Water [4]

Run Time 40 minutes [4]

Validation Excellent linearity (R² > 0.999), high precision (RSD < 1.1%), high accuracy (95.9%

to 104.3%) [4]

Biological Activity and Context
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Yuankanin is a genkwanin-5-bioside, where the sugar moiety is composed of xylose and glucose (a

primeveroside) [1] [2]. Its biological activities and natural sources provide context for its study.

Reported Bioactivities:
Anthelmintic Activity: Shows activity against the parasitic worm Haemonchus contortus [3] [2].

Potential Glucoregulatory Role: As a glycoside of genkwanin, it is identified as one of the
major active compounds in Phaleria nisidai leaf extract, which improves glucose homeostasis

and insulin sensitivity [5].
Natural Sources: Yuankanin has been isolated from several plants in the Thymelaeaceae family,

including:
Struthiola argentea [3]

Daphne genkwa [6] [4]
Daphne feddei and Daphne gnidium [1] [2]

Gnidia involucrata [1]
Aquilaria sinensis (leaves) [7]

Signaling Pathway of the Aglycone Core

While the search results do not detail a specific pathway for Yuankanin itself, they describe a mechanism

for its aglycone (genkwanin). The diagram below illustrates how genkwanin facilitates glucose uptake in

adipocytes.
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Genkwanin facilitates glucose uptake in adipocytes via PKC-ERK1/2 signaling and GLUT1 upregulation.

Genkwanin

PKC
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ERK1_2
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GLUT1 Expression & Translocation

Increased Glucose Uptake

Reduced Systemic Glucose Load

Improved Insulin Sensitivity

Click to download full resolution via product page

This mechanism is independent of the insulin-signaling pathway, which is often impaired in insulin

resistance, suggesting a promising therapeutic angle [5].

Summary and Research Considerations
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The provided data provides a solid foundation for your research on Yuankanin. Here are some key points

and suggestions for next steps:

The CAS number and structural identifiers are confirmed, which are crucial for database searches.
The UPLC-UV method is well-validated and can be adapted for your own quantitative analysis.

The most significant data gap is the absence of the raw ¹H and ¹³C NMR chemical shift values in
the accessible content of these papers.

To obtain the complete spectral data, I suggest you:

Use the CAS Number (77099-20-8) to search specialized databases like Reaxys or SciFinder.
Access the full text of the 2008 Phytochemistry article [3], as it likely contains the detailed NMR data

in its "Section 4".

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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